Cas no 61847-77-6 (Acid Black 172)

• Product Name: Acid Black 172
• CAS No: 61847-77-6
• MF: C₄₀H₂₀CrN₆Na₃O₁₄S₂
• MW: 993.714020729065
• CID: 90134
• Update Time: 2026-05-14

Acid Black 172 Chemical and Physical Properties

Names and Identifiers

• Acid Black 172
• Bemaplex black cr
• Black m-rn
• Chromate(3-), bis(3-(hydroxy-kappao)-4-(2-(2-(hydroxy-kappao)-1-naphthalenyl)diazenyl-kappan1)-7-nitro-1-naphthalenesulfonato(3-))-, sodium (1:3)
• Chromate(3-), bis(3-hydroxy-4-((2-hydroxy-1-naphthaleneyl)azo)-7-nitro-1-naphthalenesulfonato(3-))-, trisodium
• Acid black 214
• Black LD
• Apollo Nylon Fast Black GLFN
• Baygenal Grey N-2B

• Inchi： InChI=1S/2C20H13N3O7S.Cr.3Na/c2*24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30;;;;/h2*1-10,24-25H,(H,28,29,30);;;;/q;;+3;3*+1/p-6/b2*22-21+;;;;
• InChI Key： WACZZIYBCYRXBW-RUZCOOILSA-H
• SMILES： [Na+].[Na+].[Na+].[Cr+3].O=[N+](C1C=CC2=C(C(=CC(S([O-])(=O)=O)=C2C=1)[O-])/N=N/C1=C([O-])C=CC2=CC=CC=C12)[O-].O=[N+](C1C=CC2=C(C(=CC(S([O-])(=O)=O)=C2C=1)[O-])/N=N/C1=C([O-])C=CC2=CC=CC=C12)[O-]

Computed Properties

• Exact Mass: 992.95800

Experimental Properties

• PSA: 364.48000
• LogP: 14.22460